Cas no 139285-27-1 (1H-Pyrazol-4-ol, 1-(3-fluorophenyl)-5-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-4-ol, 1-(3-fluorophenyl)-5-methyl-3-(trifluoromethyl)-
• CAS No: 139285-27-1
• MF: C₁₁H₈F₄N₂O
• MW: 260.187636375427
• CID: 1265856
• Update Time: 2024-08-03

1H-Pyrazol-4-ol, 1-(3-fluorophenyl)-5-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-ol, 1-(3-fluorophenyl)-5-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C11H8F4N2O/c1-6-9(18)10(11(13,14)15)16-17(6)8-4-2-3-7(12)5-8/h2-5,18H,1H3
• InChI Key： CEKOQOLNFPEADP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C(C)=C(O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 260.05734

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 306.2±42.0 °C(Predicted)
• PSA: 38.05
• pka: 7.02±0.49(Predicted)